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Compound of Interest

Compound Name:
2,4-Diaminophenol

dihydrochloride

Cat. No.: B048997 Get Quote

2,4-Diaminophenol Dihydrochloride: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,4-Diaminophenol Dihydrochloride, a

versatile aromatic amine with significant applications in various scientific and industrial fields.

This document covers its chemical structure, physicochemical properties, synthesis, and

biological effects, with a focus on data relevant to research and development.

Chemical Identity and Structure
2,4-Diaminophenol dihydrochloride is the hydrochloride salt of 2,4-diaminophenol. It is also

known by several synonyms, including Amidol, Acrol, and Dianol. The dihydrochloride salt form

enhances its stability and solubility in aqueous solutions.

Caption: Chemical structure of 2,4-Diaminophenol Dihydrochloride.

Physicochemical Properties
A summary of the key physicochemical properties of 2,4-Diaminophenol Dihydrochloride is

presented in the table below for easy reference.
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Property Value Reference(s)

CAS Number 137-09-7 [1][2]

Molecular Formula C₆H₈N₂O·2HCl [1]

Molecular Weight 197.06 g/mol [1][3]

Appearance
Beige to gray-green crystalline

powder
[4][5]

Melting Point 222 °C (decomposes) [2][4][6]

Solubility 27.5 g/100 mL in water (15 °C) [4]

pH 1-2 (50 g/L in H₂O at 20°C) [4][7]

Stability

Stable under normal

conditions. Sensitive to heat

and light. Incompatible with

strong oxidizing agents and

acids.

[4][5]

Synthesis
2,4-Diaminophenol dihydrochloride can be synthesized via the hydrogenation of 2,4-

dinitrophenol. Several methods have been reported, with one common approach detailed

below.
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Reactants Reaction Conditions

Process

Product

2,4-Dinitrophenol

Hydrogenation Reaction

Aqueous HCl (4-37%) Palladium Alloy Membrane Catalyst 50-150 °C 1-60 atm Hydrogen Gas

Precipitation with conc. HCl

Filtration

Washing with Methanol

2,4-Diaminophenol Dihydrochloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,4-Diaminophenol Dihydrochloride.

Applications
2,4-Diaminophenol dihydrochloride has found utility in several areas, most notably as a

photographic developer and as a component in oxidative hair dyes.
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Photographic Developer
Under the trade name Amidol, it is a rapidly acting developing agent for black and white

photographic papers, known for producing deep black tones.

Hair Dyes
It is used as a "coupler" in permanent hair dye formulations. In the presence of an oxidizing

agent (like hydrogen peroxide) and a "primary intermediate," it reacts to form larger dye

molecules within the hair shaft, leading to a permanent color change.

Experimental Protocols
Synthesis of 2,4-Diaminophenol Dihydrochloride
This protocol is based on the hydrogenation of 2,4-dinitrophenol.

Materials:

2,4-dinitrophenol

37% Hydrochloric acid

Methanol

Palladium alloy membrane catalyst

Hydrogen gas

High-pressure reactor

Procedure:

Charge the reactor with a 10% aqueous solution of hydrochloric acid and 10 g of 2,4-

dinitrophenol.

Heat the reactor to 80°C.
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Introduce hydrogen gas through the membrane catalyst and conduct the hydrogenation for 1

hour with stirring.

After cooling the reactor, discharge the solution.

Precipitate the 2,4-diaminophenol dihydrochloride by adding 37% hydrochloric acid.

Filter the precipitate and wash with methanol to obtain the final product.

Preparation of an Amidol Photographic Developer
The following is a common formula for an Amidol-based photographic developer.

Materials:

2,4-Diaminophenol dihydrochloride (Amidol)

Sodium sulfite (anhydrous)

Potassium bromide

Distilled water

Stock Solution Preparation:

Dissolve 25 g of sodium sulfite (anhydrous) in 1 liter of distilled water.

Add 6 g of Amidol to the sulfite solution and stir until dissolved.

Add 0.8 g of potassium bromide and stir until dissolved.

Working Solution and Development:

Use the developer at full strength.

Development time is typically 1.5 to 2 minutes at 20°C.

Biological Activity and Toxicology
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Toxicological Profile
The toxicological properties of 2,4-Diaminophenol dihydrochloride have been evaluated in

various studies. A summary of key findings is provided in the table below.

Parameter Species Route Value Reference(s)

Acute Oral LD₅₀ Rat Oral 0.24 g/kg [2]

Skin Irritation Rabbit Dermal Irritating [2]

Eye Irritation Rabbit Ocular Severe Irritant [2]

Carcinogenicity Rat (F344/N) Gavage

No evidence of

carcinogenic

activity

[2]

Carcinogenicity Mouse (B6C3F₁) Gavage

Some evidence

of carcinogenic

activity (renal

tubular cell

adenomas in

males at high

doses)

[2]

Signaling Pathways and Mechanism of Action
Detailed studies on the specific intracellular signaling pathways modulated by 2,4-
Diaminophenol dihydrochloride are limited in publicly available literature. However, as a

phenolic compound, it can be hypothesized to interact with various cellular processes. Phenolic

compounds, in general, are known to modulate a range of signaling pathways, including those

involved in inflammation and oxidative stress, such as the NF-κB and MAPK pathways. The

metabolism of aminophenols can lead to the formation of reactive species that may induce

oxidative stress. For instance, o-aminophenol has been shown to be metabolized in human

erythrocytes, a process involving oxy- and methemoglobin. Further research is required to

elucidate the precise molecular targets and signaling cascades affected by 2,4-Diaminophenol
dihydrochloride.
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In Vitro Cytotoxicity Assay (Conceptual Workflow)
A general workflow for assessing the in vitro cytotoxicity of 2,4-Diaminophenol
dihydrochloride using a lactate dehydrogenase (LDH) release assay is presented below.
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Assay Setup

Treatment

LDH Assay

Data Analysis

Seed cells in a 96-well plate

Add compound dilutions to cells

Prepare serial dilutions of 2,4-Diaminophenol dihydrochloride

Incubate for 24-72 hours

Lyse control cells (100% cytotoxicity)

Add LDH assay reagent to all wells

Incubate at room temperature

Measure absorbance at 490 nm

Calculate % cytotoxicity relative to controls

Determine IC50 value

Click to download full resolution via product page

Caption: Generalized workflow for an in vitro cytotoxicity assay.
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Safety and Handling
2,4-Diaminophenol dihydrochloride is harmful if swallowed and causes skin and severe eye

irritation. It is also a suspected mutagen. Therefore, appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

Work should be conducted in a well-ventilated area or under a fume hood.

Conclusion
2,4-Diaminophenol dihydrochloride is a chemical with established applications and a well-

documented toxicological profile. While its macroscopic uses are understood, further

investigation into its molecular mechanisms of action and interaction with biological signaling

pathways could unveil new applications or provide a deeper understanding of its toxicological

effects. The information and protocols provided in this guide serve as a valuable resource for

researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b048997#2-4-diaminophenol-dihydrochloride-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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